![molecular formula C10H9N5O2 B6191966 methyl 2-(azidomethyl)imidazo[1,2-a]pyridine-5-carboxylate CAS No. 2648946-35-2](/img/no-structure.png)
methyl 2-(azidomethyl)imidazo[1,2-a]pyridine-5-carboxylate
Overview
Description
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Synthesis Analysis
Imidazo[1,2-a]pyridines can be synthesized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridines is characterized by a fused bicyclic 5–6 heterocycle . This structural character makes them useful in material science .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, they can be functionalized via radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(azidomethyl)imidazo[1,2-a]pyridine-5-carboxylate involves the reaction of 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylic acid with sodium azide in the presence of a catalyst, followed by esterification with methyl alcohol.", "Starting Materials": [ "2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylic acid", "Sodium azide", "Methyl alcohol" ], "Reaction": [ "Step 1: Dissolve 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylic acid (1.0 g) and sodium azide (1.2 g) in DMF (10 mL) and stir at room temperature for 24 hours.", "Step 2: Add water (10 mL) to the reaction mixture and extract with ethyl acetate (3 x 10 mL).", "Step 3: Combine the organic layers and wash with brine (10 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 5: Dissolve the residue in methanol (10 mL) and add sulfuric acid (0.1 mL).", "Step 6: Reflux the mixture for 2 hours and cool to room temperature.", "Step 7: Neutralize the mixture with sodium bicarbonate and extract with ethyl acetate (3 x 10 mL).", "Step 8: Combine the organic layers and wash with brine (10 mL).", "Step 9: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 10: Purify the crude product by column chromatography using ethyl acetate/hexanes as the eluent to obtain methyl 2-(azidomethyl)imidazo[1,2-a]pyridine-5-carboxylate as a white solid (yield: 70%)." ] } | |
CAS RN |
2648946-35-2 |
Molecular Formula |
C10H9N5O2 |
Molecular Weight |
231.2 |
Purity |
95 |
Origin of Product |
United States |
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